Ethyl 3-(2,5-dichlorophenyl)-3-oxopropanoate
Overview
Description
Ethyl 3-(2,5-dichlorophenyl)-3-oxopropanoate is a useful research compound. Its molecular formula is C11H10Cl2O3 and its molecular weight is 261.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic and Diffractometric Characterization
The polymorphic forms of a pharmaceutical compound closely related to Ethyl 3-(2,5-dichlorophenyl)-3-oxopropanoate have been studied using spectroscopic and diffractometric techniques, highlighting the complexities of analytical and physical characterization due to the minor differences in their spectra and diffraction patterns. These studies involved capillary powder X-ray diffraction and detailed solid-state nuclear magnetic resonance to observe subtle structural differences, providing insights into the challenges of characterizing compounds with similar molecular structures (Vogt et al., 2013).
Degradation Studies in Wastewater Treatment
Research on the degradation of 2,4-dichlorophenoxyacetic acid, which shares structural similarities with this compound, in advanced oxidation processes for wastewater treatment identified transient products including 2,4-dichlorophenol and various derivatives. This study provides insights into the potential environmental fate and transformation of related compounds (Sun & Pignatello, 1993).
Catalytic Applications in Chemical Reactions
Poly(3,4-ethylenedioxythiophene) has been used to immobilize metal particle catalysts for hydrogenation reactions, suggesting potential catalytic applications for related compounds in facilitating or enhancing chemical reactions (Sivakumar & Phani, 2011).
Optical Properties in Material Science
Chlorophyll derivatives appending a pyridyl group in the C3-substituent, similar in complexity to this compound, have been synthesized to study their optical properties. Such studies highlight the potential of related compounds in the development of materials with specific optical characteristics (Yamamoto & Tamiaki, 2015).
Properties
IUPAC Name |
ethyl 3-(2,5-dichlorophenyl)-3-oxopropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2O3/c1-2-16-11(15)6-10(14)8-5-7(12)3-4-9(8)13/h3-5H,2,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLERZSQBJSIOLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1=C(C=CC(=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60543549 | |
Record name | Ethyl 3-(2,5-dichlorophenyl)-3-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60543549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53090-44-1 | |
Record name | Ethyl 3-(2,5-dichlorophenyl)-3-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60543549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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